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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

1-Butyl-4-nitrobenzene: A Comprehensive Guide
for Researchers
For Research Use Only.

This document provides detailed application notes and protocols for the use of 1-Butyl-4-
nitrobenzene, a versatile intermediate in organic synthesis. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Material Safety and Handling
1-Butyl-4-nitrobenzene is a chemical compound that requires careful handling in a laboratory

setting. The following tables summarize its key physical, chemical, and toxicological properties

based on available Material Safety Data Sheets (MSDS) and scientific literature.
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Property Value Reference(s)

CAS Number 20651-75-6 [1][2][3]

Molecular Formula C₁₀H₁₃NO₂ [1][2][3]

Molecular Weight 179.22 g/mol [1][2][3]

Appearance
Light yellow to amber to dark

green clear liquid
[3]

Boiling Point 136 °C at 10 mmHg [4]

Density 1.06 g/cm³ [4]

Refractive Index 1.5300 - 1.5340 [4]

Storage Temperature
Room Temperature, sealed in

a dry, dark place
[4][5]

Toxicological Data
Comprehensive toxicological data for 1-butyl-4-nitrobenzene is not readily available.

However, data for the parent compound, nitrobenzene, can be used as a conservative

surrogate for hazard assessment. Nitroaromatic compounds as a class are recognized for their

potential toxicity.
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Hazard Description Reference(s)

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.

Organ Damage

May cause damage to organs,

particularly the blood

(methemoglobinemia), through

prolonged or repeated

exposure.

Carcinogenicity

No specific data available for

1-butyl-4-nitrobenzene.

Nitrobenzene is classified as

possibly carcinogenic to

humans (Group 2B) by IARC.

Mutagenicity

No specific data available for

1-butyl-4-nitrobenzene. Some

nitroaromatic compounds have

shown mutagenic potential in

in-vitro studies.

Applications in Organic Synthesis
1-Butyl-4-nitrobenzene is a key intermediate in organic synthesis, primarily utilized for the

synthesis of 4-butylaniline. The electron-withdrawing nature of the nitro group makes the

aromatic ring susceptible to various chemical transformations.[6] The butyl group provides

lipophilicity, a property that can be advantageous in the design of bioactive molecules.[6]

Synthesis of 4-Butylaniline
The most common application of 1-butyl-4-nitrobenzene is its reduction to 4-butylaniline, a

valuable precursor in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.[6]
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1-Butyl-4-nitrobenzene

4-Butylaniline

Reduction

Reducing Agent
(e.g., H₂, Pd/C or Sn/HCl)

Click to download full resolution via product page

Caption: General reaction scheme for the reduction of 1-Butyl-4-nitrobenzene to 4-

Butylaniline.

Experimental Protocols
The following section provides a detailed protocol for the synthesis of 1-butyl-4-nitrobenzene
via the nitration of butylbenzene. This protocol is based on established methods for the nitration

of aromatic compounds.

Synthesis of 1-Butyl-4-nitrobenzene from Butylbenzene
This protocol describes the electrophilic aromatic substitution (nitration) of butylbenzene to

yield 1-butyl-4-nitrobenzene.

Materials:

Butylbenzene

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Ice

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, cool dichloromethane in an ice bath.

Acid Addition: Slowly add concentrated sulfuric acid to the cooled dichloromethane while

stirring, maintaining the temperature below 10 °C.

Nitrating Mixture Preparation: In the dropping funnel, carefully prepare a nitrating mixture by

adding concentrated nitric acid to a portion of the cold dichloromethane.

Substrate Addition: Add butylbenzene to the cooled sulfuric acid solution in the flask.

Nitration: Add the nitrating mixture dropwise from the dropping funnel to the reaction flask

over a period of 30-60 minutes, ensuring the temperature remains between 0 and 5 °C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 2-3 hours. Monitor the progress of the reaction using Thin Layer

Chromatography (TLC).

Workup:

Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

Transfer the mixture to a separatory funnel and extract the organic layer.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter the solution to remove the drying agent.

Concentrate the solvent using a rotary evaporator to obtain the crude product.

The crude 1-butyl-4-nitrobenzene can be further purified by column chromatography on

silica gel using a mixture of hexane and ethyl acetate as the eluent.
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Reaction Setup

Nitration

Workup

Purification

Cool CH₂Cl₂ in ice bath

Slowly add conc. H₂SO₄

Add Butylbenzene

Prepare nitrating mixture
(conc. HNO₃ in CH₂Cl₂)

Dropwise addition of
nitrating mixture at 0-5 °C

Stir at room temperature
for 2-3 hours

Monitor by TLC

Pour onto ice

Extract with CH₂Cl₂

Wash with H₂O,
NaHCO₃, brine

Dry over MgSO₄

Filter

Concentrate via
rotary evaporation

Column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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